Cas no 38074-72-5 (N-Chloroacetyl-L-proline Methyl Ester)

N-Chloroacetyl-L-proline Methyl Ester is a chiral building block widely used in organic synthesis and pharmaceutical research. This compound features a chloroacetyl group and a proline methyl ester moiety, making it valuable for peptide coupling and derivatization reactions. Its high reactivity, particularly in nucleophilic substitution reactions, allows for efficient incorporation into complex molecular frameworks. The L-proline backbone ensures stereochemical control, which is critical for asymmetric synthesis. The methyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. This reagent is particularly useful in the preparation of peptidomimetics and bioactive compounds, where precise functionalization is required. Its stability under standard conditions further supports its utility in laboratory applications.

N-Chloroacetyl-L-proline Methyl Ester structure

38074-72-5 structure

Product Name:N-Chloroacetyl-L-proline Methyl Ester

CAS No:38074-72-5

MF:C₈H₁₂ClNO₃

MW:205.638781547546

CID:2355821

PubChem ID:10798298

Update Time:2025-10-18

N-Chloroacetyl-L-proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

- N-Chloroacetyl-L-proline Methyl Ester
- Methyl (2-chloroacetyl)-L-prolinate
- SCHEMBL8248348
- 38074-72-5
- Methyl (2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylate
- YYUKRFPRBNDTQF-LURJTMIESA-N
- (S)-methyl 1-(2-chloroacetyl)pyrrolidine-2-carboxylate? (Vildagliptin Impurity pound(c)
- CS-0165399
- Inchi： 1S/C8H12ClNO3/c1-13-8(12)6-3-2-4-10(6)7(11)5-9/h6H,2-5H2,1H3/t6-/m0/s1
- InChI Key： YYUKRFPRBNDTQF-LURJTMIESA-N
- SMILES： ClCC(N1CCC[C@H]1C(=O)OC)=O

Computed Properties

Exact Mass: 205.0505709Da
Monoisotopic Mass: 205.0505709Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 46.6Å²

N-Chloroacetyl-L-proline Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D293345-10mg	N-Chloroacetyl-L-proline Methyl Ester	38074-72-5	10mg	$167.00	2023-05-18
TRC	D293345-50mg	N-Chloroacetyl-L-proline Methyl Ester	38074-72-5	50mg	$684.00	2023-05-18
TRC	D293345-100mg	N-Chloroacetyl-L-proline Methyl Ester	38074-72-5	100mg	$ 800.00	2023-09-08